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Compound of Interest

Compound Name: Iso-Butyl-2-Methylbutyrate

CAS No.: 2445-67-2

Cat. No.: B1582654

Get Quote

Isobutyl 2-methylbutyrate is a fatty acid ester recognized for its characteristic fruity aroma.[1][2]

While extensively used in the flavor and fragrance industries, its properties as a chiral ester and

organic building block make it a compound of interest for researchers in organic synthesis and

chemical analysis. This guide provides a comprehensive technical overview of its synthesis,

analysis, applications, and safety protocols, tailored for scientific professionals.

The primary identifier for this compound is its CAS (Chemical Abstracts Service) Registry

Number.

Table 1: Core Identifiers for Isobutyl 2-Methylbutyrate

Identifier Value Source

CAS Number 2445-67-2 [3][4][5]

IUPAC Name
2-methylpropyl 2-

methylbutanoate
[3]

EC Number 219-492-5 [3][6]
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| Molecular Formula | C9H18O2 |[3][5] |

The compound is known by several synonyms in literature and commercial listings, which are

crucial to recognize during procurement and literature review.

Table 2: Common Synonyms

Synonym

Isobutyl 2-methylbutanoate

2-Methylpropyl 2-methylbutyrate

Butanoic acid, 2-methyl-, 2-methylpropyl ester

Butyric acid, 2-methyl-, isobutyl ester

2-Methyl-1-propyl 2-methylbutyrate

2-methylbutanoic acid 2-methyl propyl ester

Sources:[2][3][4][5][7]

A summary of its key physicochemical properties is essential for experimental design,

particularly for predicting its behavior in different solvents and under various temperature and

pressure conditions.

Table 3: Physicochemical Properties of Isobutyl 2-Methylbutyrate
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Property Value Source

Molecular Weight 158.24 g/mol [3][8]

Appearance Clear, colorless liquid [9]

Odor
Sweet, fruity, reminiscent of

banana and pineapple
[1][5]

Boiling Point ~165 °C at 760 mmHg [5][10]

Flash Point ~51 °C [5]

Density ~0.86-0.87 g/mL [9][10]

Water Solubility 1.02 g/L (predicted) [2]

| logP | ~2.8 - 3.0 |[2][3][5] |

Section 2: Synthesis and Manufacturing
Theoretical Basis: Fischer-Speier Esterification
Isobutyl 2-methylbutyrate is most commonly synthesized via the Fischer-Speier esterification.

This acid-catalyzed condensation reaction involves reacting a carboxylic acid (2-

methylbutanoic acid) with an alcohol (isobutanol). The reaction is an equilibrium process. To

drive it towards the formation of the ester, it is typically performed with an excess of one

reactant or by removing the water formed during the reaction, often through azeotropic

distillation using a Dean-Stark apparatus. The acid catalyst, usually sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (PTSA), protonates the carbonyl oxygen of the carboxylic acid, increasing

the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack

by the alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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